Cas no 1805178-30-6 (3-Bromo-4-iodopyridine-2-sulfonyl chloride)

• Product Name: 3-Bromo-4-iodopyridine-2-sulfonyl chloride
• CAS No: 1805178-30-6
• MF: C₅H₂BrClINO₂S
• MW: 382.401350498199
• CID: 4901065
• Update Time: 2025-08-05

3-Bromo-4-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C5H2BrClINO2S/c6-4-3(8)1-2-9-5(4)12(7,10)11/h1-2H
• InChI Key： QRLQZYOBLAACAR-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1Br)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 3-Bromo-4-iodopyridine-2-sulfonyl chloride

Comprehensive Overview of 3-Bromo-4-iodopyridine-2-sulfonyl chloride (CAS No. 1805178-30-6)

3-Bromo-4-iodopyridine-2-sulfonyl chloride (CAS No. 1805178-30-6) is a highly specialized heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This sulfonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of bioactive molecules. With the increasing demand for pyridine-based compounds in drug discovery, this chemical has garnered significant attention from researchers and industry professionals alike.

The molecular structure of 3-Bromo-4-iodopyridine-2-sulfonyl chloride features both bromine and iodine substituents, making it an excellent candidate for cross-coupling reactions in modern organic synthesis. Recent trends in AI-assisted drug design and high-throughput screening have further amplified interest in such building blocks, as they enable rapid diversification of molecular scaffolds. The compound's unique reactivity profile allows for efficient transformations into various sulfonamide derivatives, which are crucial in developing kinase inhibitors and other therapeutic agents.

From a synthetic chemistry perspective, 3-Bromo-4-iodopyridine-2-sulfonyl chloride offers multiple advantages. The presence of both bromine and iodine substituents provides orthogonal reactivity for sequential functionalization, a feature highly sought after in parallel synthesis and combinatorial chemistry approaches. This aligns perfectly with current industry demands for fragment-based drug discovery and click chemistry applications, making it a valuable tool for medicinal chemists.

Quality control and characterization of 3-Bromo-4-iodopyridine-2-sulfonyl chloride typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on green chemistry principles has also led to innovations in the synthesis and handling of such intermediates, with researchers exploring more sustainable solvents and catalytic systems.

In the context of current research trends, this compound finds particular relevance in the development of targeted therapies and precision medicine approaches. Its structural features make it suitable for creating allosteric modulators and protein-protein interaction inhibitors, areas that are receiving substantial investment in the biopharmaceutical sector. The compound's versatility also extends to materials science applications, where pyridine sulfonyl derivatives are being investigated for their electronic properties.

Storage and handling recommendations for 3-Bromo-4-iodopyridine-2-sulfonyl chloride emphasize protection from moisture and light, with optimal conditions typically involving inert atmospheres and low temperatures. These precautions maintain the compound's stability and reactivity for downstream applications. The development of improved stabilization techniques for sensitive intermediates remains an active area of research in process chemistry.

Market analysis indicates steady growth in demand for halogenated pyridine derivatives, driven by their expanding applications in both life sciences and specialty chemicals. 3-Bromo-4-iodopyridine-2-sulfonyl chloride represents a strategic intermediate in this market segment, with its unique substitution pattern offering distinct synthetic advantages over simpler pyridine derivatives. The compound's commercial availability from specialized suppliers has increased in recent years to meet rising research needs.

From a regulatory perspective, proper documentation and safety data sheets are essential when working with 3-Bromo-4-iodopyridine-2-sulfonyl chloride. While not classified as hazardous under normal research conditions, appropriate laboratory practices should always be followed. The compound's applications in GMP-compliant synthesis require thorough characterization and validation procedures to ensure compliance with pharmaceutical industry standards.

Future research directions for 3-Bromo-4-iodopyridine-2-sulfonyl chloride derivatives may explore their potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's ability to serve as a versatile handle for further functionalization makes it particularly attractive for these emerging technologies. Additionally, its applications in fluorescence labeling and molecular imaging probes are being investigated by various research groups worldwide.

In conclusion, 3-Bromo-4-iodopyridine-2-sulfonyl chloride (CAS No. 1805178-30-6) represents a sophisticated chemical tool with broad utility in modern synthetic and medicinal chemistry. Its unique structural features and reactivity profile position it as a valuable building block for researchers working at the forefront of drug discovery and materials science. As the demand for complex heterocyclic intermediates continues to grow, this compound is likely to maintain its importance in both academic and industrial research settings.